Cas no 285978-12-3 (Fmoc-Gly-OH-2-)

• Product Name: Fmoc-Gly-OH-2-
• CAS No: 285978-12-3
• MF: C₁₇H₁₅NO₄
• MW: 299.291368722916
• CID: 4787671
• PubChem ID: 71310337
• Update Time: 2025-10-29

Fmoc-Gly-OH-2- Chemical and Physical Properties

Names and Identifiers

• Fmoc-Gly-OH-2-
• 2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)acetic acid
• 285978-12-3
• Fmoc-Gly-OH-2-13C,15N
• G12947
• MS-24303
• CS-0226268
• HY-Y1250S1
• Fmoc-Gly-OH-2-13C,15N, 99 atom % 13C, 98 atom % 15N

• Inchi： 1S/C17H15NO4/c19-16(20)9-18-17(21)22-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10H2,(H,18,21)(H,19,20)/i9+1,18+1
• InChI Key： NDKDFTQNXLHCGO-PHHLUUBBSA-N
• SMILES： O(C([15NH][13CH2]C(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 299.10049769g/mol
• Monoisotopic Mass: 299.10049769g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-Gly-OH-2-

Comprehensive Guide to Fmoc-Gly-OH-2- (CAS No. 285978-12-3): Properties, Applications, and Market Insights

Fmoc-Gly-OH-2- (CAS No. 285978-12-3) is a crucial Fmoc-protected amino acid widely used in peptide synthesis and pharmaceutical research. This compound, also known as N-(9-Fluorenylmethoxycarbonyl)glycine, plays a pivotal role in solid-phase peptide synthesis (SPPS), making it indispensable for researchers and manufacturers in the biotechnology and pharmaceutical industries.

The growing demand for peptide-based therapeutics has significantly increased interest in Fmoc-Gly-OH-2-. With the global peptide drug market projected to reach $50 billion by 2025, compounds like Fmoc-Gly-OH-2- are becoming increasingly important for developing new treatments for diabetes, cancer, and cardiovascular diseases. This surge aligns perfectly with current trends in personalized medicine and targeted drug delivery systems.

One of the most searched questions about Fmoc-Gly-OH-2- relates to its storage conditions and stability. The compound should be stored at 2-8°C in a dry environment, protected from light and moisture. Proper storage ensures the Fmoc protecting group remains intact, which is crucial for successful peptide chain elongation during synthesis processes.

In terms of chemical properties, Fmoc-Gly-OH-2- demonstrates excellent solubility in polar aprotic solvents like DMF and DMSO, which are commonly used in peptide coupling reactions. Its molecular weight of 297.31 g/mol and purity levels (typically >98%) make it ideal for high-yield peptide synthesis. Researchers often inquire about the deprotection conditions for the Fmoc group, which typically involves treatment with 20% piperidine in DMF.

The application of Fmoc-Gly-OH-2- extends beyond traditional peptide drug development. Recent studies have explored its use in biomaterials engineering, particularly in creating self-assembling peptide nanostructures for tissue engineering and drug delivery. This innovative application has generated significant interest in scientific communities searching for advanced biomaterials and nanotechnology solutions in medicine.

Quality control is another hot topic surrounding Fmoc-Gly-OH-2-. Manufacturers and researchers frequently search for reliable HPLC analysis methods to verify the compound's purity. Standard quality assessments include chromatographic purity tests, melting point determination (typically around 150-155°C), and spectroscopic characterization (including NMR and mass spectrometry).

The market for Fmoc-protected amino acids like Fmoc-Gly-OH-2- has seen steady growth, particularly in Asia-Pacific regions where pharmaceutical outsourcing is expanding. Current trends show increased demand for GMP-grade Fmoc amino acids to meet stringent regulatory requirements in drug development. This aligns with global searches for high-quality peptide synthesis reagents and cGMP-compliant raw materials.

Environmental considerations are becoming increasingly important for compounds like Fmoc-Gly-OH-2-. Researchers are exploring green chemistry approaches to peptide synthesis, including solvent recycling and waste reduction methods. These sustainable practices respond to growing searches for eco-friendly chemical synthesis methods and green pharmaceutical manufacturing processes.

For laboratories working with Fmoc-Gly-OH-2-, proper handling procedures are essential. While not classified as hazardous, standard laboratory safety protocols should be followed, including the use of personal protective equipment. This addresses common search queries about chemical safety data and best practices for handling Fmoc-protected compounds.

The future of Fmoc-Gly-OH-2- looks promising, with emerging applications in peptide-based diagnostics and theranostic agents. As the scientific community continues to search for novel peptide applications and next-generation therapeutics, the importance of high-quality building blocks like Fmoc-Gly-OH-2- will only continue to grow.